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Introduction

Cellular invasion through the extracellular matrix (ECM) is a fundamental process in cancer
metastasis. The Matrigel invasion assay is a widely used in vitro method to quantify the
invasive potential of cancer cells. This assay utilizes a reconstituted basement membrane
matrix, Matrigel, which mimics the natural barrier that cancer cells must degrade to
metastasize. Invasive cells secrete matrix metalloproteinases (MMPSs) that break down the
Matrigel, allowing them to migrate through the pores of a transwell insert towards a
chemoattractant.

CTTHWGFTLC is a cyclic peptide that has been identified as a specific inhibitor of Matrix
Metalloproteinase-2 (MMP-2). MMP-2, a type IV collagenase, plays a crucial role in the
degradation of the basement membrane and is frequently overexpressed in aggressive
cancers, correlating with poor prognosis.[1][2] By targeting MMP-2, the CTTHWGFTLC peptide
presents a potential therapeutic strategy to impede cancer cell invasion and metastasis.

These application notes provide a detailed protocol for conducting a Matrigel invasion assay to
evaluate the inhibitory effects of the CTTHWGFTLC peptide on cancer cell invasion.
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The inhibitory effect of the CTTHWGFTLC peptide on the invasion of MCF-7 breast cancer
cells has been quantified. The following table summarizes the dose-dependent inhibition of

invasion.
o Concentration . Invasion Inhibition
Inhibitor Cell Line
(ng/ml) Rate (%)
CTTHWGFTLC 100 MCF-7 41.8
CTTHWGFTLC 200 MCF-7 63.9[3]

Experimental Protocols

This protocol is optimized for assessing the anti-invasive properties of the CTTHWGFTLC
peptide using a 24-well transwell system. It is recommended to optimize conditions such as cell
seeding density and incubation time for different cell lines.

Materials and Reagents

 Invasive cancer cell line (e.g., MDA-MB-231 or MCF-7 breast cancer cells)
e CTTHWGFTLC peptide inhibitor

e Corning® Matrigel® Basement Membrane Matrix

o 24-well Transwell® inserts (8.0 um pore size)

e Cell culture medium (e.g., DMEM or RPMI-1640)

o Fetal Bovine Serum (FBS)

o Phosphate-Buffered Saline (PBS)

e Trypsin-EDTA

» Serum-free cell culture medium

 Fixation solution (e.g., 4% paraformaldehyde or methanol)
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¢ Staining solution (e.g., 0.1% Crystal Violet or Toluidine Blue)
o Cotton swabs

o Sterile pipette tips and tubes

Experimental Workflow
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Matrigel invasion assay workflow with CTTHWGFTLC inhibitor.
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Step-by-Step Protocol

1. Preparation of Matrigel-Coated Inserts:

1.1. Thaw Matrigel on ice overnight at 4°C. All subsequent steps involving Matrigel should be
performed on ice using pre-chilled pipette tips and tubes to prevent premature polymerization.
1.2. Dilute the Matrigel to the desired concentration (typically 200-300 pug/mL) with ice-cold,
serum-free cell culture medium. 1.3. Carefully add 100 pL of the diluted Matrigel solution to the
center of the upper chamber of each transwell insert. Ensure even coating of the membrane.
1.4. Incubate the coated inserts at 37°C for at least 2-4 hours to allow the Matrigel to solidify
into a gel. 1.5. After solidification, rehydrate the Matrigel by adding 100 uL of warm, serum-free
medium to the upper chamber and 500 pL to the lower chamber. Incubate at 37°C for at least
30 minutes.

2. Cell Preparation and Seeding:

2.1. Culture the chosen cancer cell line to ~80% confluency. 2.2. The day before the assay,
replace the culture medium with serum-free medium and incubate overnight to starve the cells.
2.3. On the day of the experiment, detach the cells using Trypsin-EDTA, wash with PBS, and
resuspend them in serum-free medium. 2.4. Count the cells using a hemocytometer and adjust
the concentration to 1 x 10° to 5 x 10° cells/mL in serum-free medium. 2.5. Prepare cell
suspensions containing different concentrations of the CTTHWGFTLC inhibitor (e.g., 0 uM, 100
pg/ml, 200 pg/ml). A vehicle control (the solvent used to dissolve the peptide) should be
included. 2.6. Carefully remove the rehydration medium from the upper and lower chambers of
the prepared inserts. 2.7. In the lower chamber of the 24-well plate, add 600 pL of complete
medium containing a chemoattractant, such as 10% FBS. 2.8. Add 200 pL of the cell
suspension (with or without the inhibitor) to the upper chamber of the Matrigel-coated inserts.

3. Incubation and Analysis:

3.1. Incubate the plate at 37°C in a 5% CO:z incubator for 24-48 hours. The incubation time
should be optimized based on the invasiveness of the cell line. 3.2. After incubation, carefully
remove the inserts from the plate. 3.3. Using a cotton swab, gently remove the non-invaded
cells and the Matrigel from the upper surface of the insert membrane. 3.4. Fix the invaded cells
on the bottom of the membrane by immersing the inserts in a fixation solution (e.g., 4%
paraformaldehyde or cold methanol) for 10-20 minutes. 3.5. Wash the inserts gently with PBS.
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3.6. Stain the fixed cells by immersing the inserts in a staining solution (e.g., 0.1% Crystal
Violet) for 15-20 minutes. 3.7. Gently wash the inserts with water to remove excess stain and
allow them to air dry. 3.8. Image the stained cells on the underside of the membrane using a
light microscope. 3.9. Quantify the number of invaded cells by counting the cells in several
random fields of view and calculating the average. Alternatively, the dye can be eluted and the
absorbance measured using a plate reader.

Signaling Pathway

The invasive capacity of cancer cells is regulated by complex signaling pathways that control
the expression and activity of MMPs. MMP-2 plays a pivotal role in degrading the type IV
collagen of the basement membrane, a critical step in invasion.[2] The activation of MMP-2 is
often initiated by signals from the tumor microenvironment, involving integrin-mediated cell-
matrix interactions. This can trigger downstream signaling cascades, including the FAK/PI-
3K/ERK pathway, leading to the activation of transcription factors like NF-kB, which in turn
upregulate the expression and activation of MMP-2.[4] The CTTHWGFTLC peptide directly
inhibits the enzymatic activity of MMP-2, thereby blocking the degradation of the ECM.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC138784/
https://pubmed.ncbi.nlm.nih.gov/18243246/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

MMP-2 Signaling in Cell Invasion

Integrin Receptor

FAK

uclear Translocation

CTTHWGFTLC
Inhibitor

pro-MMP-2

Active MMP-2

Degradation

Extracellular Matrix
(e.g., Collagen 1V)

1
:Facilitates

Cell Invasion
/

Click to download full resolution via product page

-

MMP-2 signaling pathway in cancer cell invasion and its inhibition by CTTHWGFTLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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